EN

Cas no 95-45-4 (Dimethylglyoxime)

Dimethylglyoxime (DMG) is a white, crystalline organic compound with the formula C₄H₈N₂O₂, widely used as a selective chelating agent for nickel and palladium. Its high specificity for these metals makes it valuable in analytical chemistry for gravimetric and colorimetric determinations. DMG forms insoluble, bright-red complexes with nickel(II) ions, enabling precise quantification in various matrices. It also serves as a reagent in organic synthesis and electroplating processes. The compound exhibits stability under standard conditions and is soluble in alcohols and alkaline solutions but poorly soluble in water. Its reliability, selectivity, and ease of use make it a preferred choice for metal detection and separation applications.
Dimethylglyoxime structure

Product Name:Dimethylglyoxime

  • CAS No:95-45-4
  • CID:34794
  • MF:C4H8N2O2
  • MDL:MFCD00002117
  • MW:116.118520736694
  • Update Time:2026-03-05

Chemical and Physical Properties

Dimethylglyoxime Chemical and Physical Properties

Names and Identifiers
    • Biacetyl dioxime
    • METHYL GLOXIME
    • ETCHANT INDICATOR
    • DIMETHYLGLYOXIME ALCOHOLIC
    • 2,3-DIISONITROSOBUTANE
    • 2,3-BUTANEDIONEDIOXIME DISODIUM SALT
    • Dimethylglyoxime
    • (CH3)2C2(NOH)2
    • 1,2-dimethylglyoxyl dioxime
    • 2,3-butane-dione dioxime
    • Butane dioxime
    • butane-2,3-dione dioxime
    • Diactyldioxime
    • dimethyl-glyoxim
    • DMG
    • 2,3-Butanedione Dioxime
    • Diacetyl Dioxime
    • Butanedione dioxime
    • 2,3-Butanedione, dioxime
    • 2971MFT1KY
    • 2,3-Butanedione, 2,3-dioxime
    • Chugaev's reagent
    • Glyoxime, dimethyl-
    • NSC-9
    • Dimethylglyoxime [MI]
    • DSSTox_RID_80194
    • DSSTox_CID_24393
    • DSSTox_GSID_44393
    • (E)-N-[(3Z)-3-(hydroxyimino)butan-2-ylidene]hydroxylamine
    • 2,3-Butanediimine N,N'-dioxide
    • JGUQDUKB
    • 2,3-Butanedione, dioxime (8CI, 9CI)
    • NSC 9
    • Reagents, Chugaev's
    • W-100164
    • dimethylglyoxim
    • CS-W013614
    • Glyoxime, dimethyl
    • Diacetyl Oxime
    • AKOS000121475
    • EINECS 202-420-1
    • 2,3-Butadione dioxime
    • Biacetyl dioxime ACS grade
    • Dimethylglyoxime, ACS reagent, >=99%
    • (2E,3E)-N,N'-dihydroxybutane-2,3-diimine
    • EN300-21562
    • CAS-95-45-4
    • Tox21_302169
    • 95-45-4
    • 2,3Diisonitrosobutane
    • STL283949
    • MFCD00002117
    • HY-W012898
    • DIMETHYLGLYOXIME, ACS
    • DIMETHYLGLYOXIME, (E,E)-
    • Dimethylglyoxime, JIS special grade, >=98.0%
    • 17117-97-4
    • DTXSID2044393
    • (NE)-N-[(3E)-3-hydroxyiminobutan-2-ylidene]hydroxylamine
    • Dimethylglyoxime, puriss. p.a., ACS reagent, for the detection of Ni, >=99.0% (TLC)
    • DTXCID0024393
    • Dimethylglyoxime, AR
    • NCGC00255830-01
    • Dimethylglyoxime, >=97.0% (TLC)
    • N-[3-(hydroxyimino)butan-2-ylidene]hydroxylamine
    • UNII-2971MFT1KY
    • Dimethylglyoxime, p.a., ACS reagent
    • Biacetyl, dioxime
    • 3-01-00-03105 (Beilstein Handbook Reference)
    • Biacetyldioxime
    • Diacetyldioxime
    • (2E,3E)-2,3-Butanedione, dioxime
    • STR04406
    • 2,3Butanedione dioxime
    • Dimethylglyoxime, indicator, AR reagent
    • Dimethylglyoxime, Vetec(TM) reagent grade
    • CS-0168954
    • E,E-DIMETHYLGLYOXIME
    • (E)-N-[(3E)-3-(hydroxyimino)butan-2-ylidene]hydroxylamine
    • AI3-14925
    • BRN 0506731
    • MDL: MFCD00002117
    • Inchi: 1S/C4H8N2O2/c1-3(5-7)4(2)6-8/h7-8H,1-2H3
    • InChI Key: JGUQDUKBUKFFRO-UHFFFAOYSA-N
    • SMILES: ON=C(C)C(C)=NO
    • BRN: 0506731
Computed Properties
    • Exact Mass: 116.05900
    • Monoisotopic Mass: 116.059
    • Isotope Atom Count: 0
    • Hydrogen Bond Donor Count: 2
    • Hydrogen Bond Acceptor Count: 4
    • Heavy Atom Count: 8
    • Rotatable Bond Count: 1
    • Complexity: 112
    • Covalently-Bonded Unit Count: 1
    • Defined Atom Stereocenter Count: 0
    • Undefined Atom Stereocenter Count : 0
    • Defined Bond Stereocenter Count: 1
    • Undefined Bond Stereocenter Count: 0
    • Surface Charge: 0
    • Tautomer Count: 4
    • XLogP3: 0.7
    • Topological Polar Surface Area: 65.2
Experimental Properties
    • Color/Form: White triclinic crystals or crystalline powders.
    • Density: 1.2829 (rough estimate)
    • Melting Point: 240-241 °C (lit.)
    • Boiling Point: 217.15°C (rough estimate)
    • Flash Point: 14℃
    • Refractive Index: 1.4880 (estimate)
    • Solubility: Soluble in alcohol, acetone, ether
    • Water Partition Coefficient: Insoluble
    • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
    • PSA: 65.18000
    • LogP: 0.68660
    • Merck: 3246
    • Sensitiveness: Sensitive to humidity
    • Solubility: Soluble in ethanol, ether, acetone and pyridine, almost insoluble in water.

Dimethylglyoxime Security Information

  • Symbol: GHS02 GHS06
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H228,H301
  • Warning Statement: P210,P301+P310
  • Hazardous Material transportation number:UN1325 - class 4.1 - PG 3 - Flammable solids, organic, n.o.s., HI: all
  • WGK Germany:3
  • Hazard Category Code: 11-25
  • Safety Instruction: S22-S24/25
  • FLUKA BRAND F CODES:10
  • RTECS:EK2975000
  • Hazardous Material Identification: F T
  • Risk Phrases:R22
  • TSCA:Yes
  • Storage Condition:2-8°C

Dimethylglyoxime Customs Data

  • HS CODE:29280090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Dimethylglyoxime Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pyridine ,  Hydroxyamine hydrochloride Solvents: Methanol ;  1 h, reflux; reflux → rt
1.2 Solvents: Water ;  cooled
Reference
Photocatalytic Construction of S-S and C-S Bonds Promoted by Acridinium Salt: An Unexpected Pathway To Synthesize 1,2,4-Dithiazoles
Huang, Xiao-Ying; Ding, Rui; Mo, Zu-Yu; Xu, Yan-Li; Tang, Hai-Tao; et al, Organic Letters, 2018, 20(16), 4819-4823

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydroxyamine hydrochloride Solvents: Water ;  rt
1.2 3 h, rt
Reference
Synthesis of Furazan derivatives
Lu, Guo-Yuan; Lu, Xiao-Feng, Jiangsu Huagong, 2005, 33, 144-146

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydroxyamine hydrochloride Solvents: Water ;  < 30 min
Reference
An improved process for preparation of pure aldoxime
, India, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Hydrogen peroxide Solvents: Toluene ;  1 h, rt; 1 h, 48 °C
Reference
Preparation of 2,3,5,6-tetramethylpyrazine
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Hydrogen peroxide Solvents: Ethanol ,  Water ;  1 h, 40 °C; 2 h, 40 °C
Reference
Method for synthesis of dimethylglyoxime
, China, , ,

Production Method 6

Reaction Conditions
Reference
Synthesis of α-dicarbonyl compounds from N-acyl-α-amino ketones
Zav'yalov, S. I.; Ezhova, G. I., Izvestiya Akademii Nauk SSSR, 1979, (5), 1044-8

Production Method 7

Reaction Conditions
Reference
1,2-Hydroxylamino oximes and pyrazine N,N-dioxides
Scheinbaum, Monte L., Journal of Organic Chemistry, 1970, 35(8), 2790-6

Production Method 8

Reaction Conditions
1.1 80 °C
Reference
Simple Solvent-Free Strategy for Synthesizing Covalent Adaptable Networks from Commodity Vinyl Monomers
Zhang, Luzhi; Liu, Zenghe; Sun, Lijie; Xiao, Lijuan; Guan, Qingbao ; et al, Macromolecules (Washington, 2021, 54(9), 4081-4088

Production Method 9

Reaction Conditions
1.1 Reagents: Pyridine ,  Hydroxyamine hydrochloride Solvents: Methanol ;  1 h, reflux; reflux → rt
1.2 Solvents: Water ;  0 °C
Reference
Mild Isomerization of Conjugated Dienes Using Co-Mediated Hydrogen Atom Transfer
Delgado, Kyle R.; Youmans, Dustin D.; Diver, Steven T., Organic Letters, 2020, 22(2), 750-754

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydroxyamine hydrochloride Solvents: Ethanol ,  Water ;  0 °C; 48 h, rt
Reference
Oxidation of o-dioxime by (diacetoxyiodo)benzene: green and mild access to furoxans
Zhang, Qi; Zhao, Cheng; Zhang, Xun; He, Chunlin; Pang, Siping, New Journal of Chemistry, 2022, 46(4), 1489-1493

Production Method 11

Reaction Conditions
1.1 Reagents: Hydroxylamine, sulfate Catalysts: Calcium hydroxide ;  10 h, rt; 2 h, 40 - 100 °C
Reference
Method for synthesizing oximes useful as blocking agents for isocyanate-type crosslinking agent
, China, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Nickel nitrate Solvents: Dimethylformamide ;  20 min, rt
1.2 30 min, heated
Reference
Ultralong Coordination Polymers Microtubes: Facile Microwave Preparation and Characterization
Ji, Yanhua; Yan, Haiming; Wang, Lei; Luo, Yuwen; Guo, Dongdong; et al, Current Microwave Chemistry, 2014, 1(1), 2-5

Production Method 13

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride
Reference
Synthesis of aliphatic α-dioximes from oxazole derivatives
Zav'yalov, S. I.; Ezhova, G. I., Izvestiya Akademii Nauk SSSR, 1984, (1), 161-4

Production Method 14

Reaction Conditions
1.1 Catalysts: Potassium cyanide ,  Ammonium carbonate
Reference
Application of the Bucherer hydantoin synthesis to diacetyl monooxime. The mechanism of the Bucherer reaction, and the constitution of the hypothetical dimethylbishydantoin of Bucherer and Lieb
Bowness, W. Gary; Howe, Ralph; Rao, Balbir S., Journal of the Chemical Society, 1983, (11), 2649-53

Production Method 15

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride Solvents: Water
Reference
Utilization of α-oximino ketones in the Pfitzinger reaction
Etter, Raymond L. Jr., 1957, , ,

Production Method 16

Reaction Conditions
Reference
Electrophilic reactions of conjugated dianions of dinitro compounds
Bodina, R. I.; Lipina, E. S.; Perekalin, V. V., Zhurnal Organicheskoi Khimii, 1976, 12(10), 2095-9

Production Method 17

Reaction Conditions
Reference
Fruit-ripening glyoximes
, Federal Republic of Germany, , ,

Production Method 18

Reaction Conditions
Reference
The N-bromosuccinimide oxidation of α-hydroxy ketones to α-diketone
Heilmann, Rene; Baret, Paul, Comptes Rendus des Seances de l'Academie des Sciences, 1968, 267(8), 579-81

Dimethylglyoxime Raw materials

Dimethylglyoxime Preparation Products

Dimethylglyoxime Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

95-45-4 (Dimethylglyoxime) Global Suppliers

Product Overview and Price Analysis

Dimethylglyoxime (CAS 95-45-4), also known as 2,3-Butanedione dioxime or Chugaev's reagent, is a white to off-white crystalline powder with the chemical formula C4H8N2O2. It is a classic and highly specific analytical reagent primarily used for the qualitative and quantitative determination of nickel and palladium ions, forming a characteristic bright red precipitate. Its high selectivity and sensitivity make it indispensable in analytical chemistry, metallurgy, and environmental testing. Beyond its primary analytical use, it serves as a chelating agent and finds applications in organic synthesis and as a catalyst component. Its stability and well-defined properties have established it as a standard reagent in laboratories worldwide.

CAS no.95-45-4 comprehensive analysis

+View Details

The price of Dimethylglyoxime varies based on purity, packaging, and supplier. High-purity analytical reagent grades command a premium, while technical or bulk grades are more economical. Prices are influenced by raw material costs, particularly for hydroxylamine and butanedione, and production scale. Chinese manufacturers often offer competitive prices for bulk quantities, impacting the global market. Fluctuations in demand from key industries like metallurgy and environmental monitoring can cause price volatility. Long-term contracts with reliable suppliers are recommended for price stability. It is advisable to compare quotes from multiple verified suppliers, considering not just price but also quality certifications and logistical support.

The main factors affecting prices include:

  • Purity Grade: Analytical reagent grade (≥99%) is significantly more expensive than technical grade due to stringent purification processes and quality control for sensitive analytical applications.
  • Order Quantity: Bulk purchases (kilograms or tons) benefit from substantial economies of scale, reducing the unit cost compared to small laboratory-scale packages (grams).
  • Raw Material Costs: The price of key precursors like hydroxylamine and butanedione directly impacts production costs, with market volatility causing price fluctuations.
  • Supplier Profile and Location: Established global chemical distributors often have higher prices due to branding and logistics, while direct manufacturers, especially in Asia, may offer lower costs.
  • Packaging and Logistics: Specialized packaging (e.g., amber glass bottles for light sensitivity) and hazardous material shipping requirements add to the final delivered cost.

High quality verification supplier (strong customization capability)

ASIACHEM I&E (JIANGSU) CO., LTD

ASIACHEM I&E (JIANGSU) CO., LTD

Gold Member
Audited Supplier Audited Supplier
江苏, CN
Specializes in exporting high-purity chemical intermediates and fine chemicals, with strong custom synthesis capabilities.

(CAS:95-45-4)Dimethylglyoxime

  • Order Number: AC142
  • Quantity: 25kg
  • Price ($): discuss personally
  • Stock Status: in Stock
  • Purity: 98%
  • Last Updated: Monday, 18 August
Suzhou Senfeida Chemical Co., Ltd

Suzhou Senfeida Chemical Co., Ltd

Gold Member
Audited Supplier Audited Supplier
江苏, CN
Suzhou Senfeida Chemical specializes in R&D, production, and distribution of chemical solvents, cleaners, and eco-friendly agents. Integrated with storage and logistics, it ensures timely delivery and serves over 260 clients across multiple industries.

(CAS:95-45-4)Dimethylglyoxime

  • Order Number: sfd8276;1635613
  • Quantity: 200kg/Company Customization
  • Price ($): discuss personally
  • Stock Status: in Stock
  • Purity: 99.9%/98%
  • Last Updated: Friday, 19 July
Tiancheng Chemical (Jiangsu) Co., Ltd

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member
Audited Supplier Audited Supplier
江苏, CN
Tiancheng Chemical is a high-tech enterprise specializing in R&D, production, and sales of eco-friendly fine chemicals, including UV resins and specialty solvents for electronics and new materials.

(CAS:95-45-4)Dimethylglyoxime;≥ 98.0%

  • Order Number: LE14174;LE1635613
  • Quantity: 25KG,200KG,1000KG
  • Price ($): discuss personally
  • Stock Status: in Stock
  • Purity: 99%
  • Last Updated: Friday, 20 June

Dimethylglyoxime Research More >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BDG0428-100g
Dimethylglyoxime
95-45-4 ≥97.0%
100g
¥335元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BDG0428-25g
Dimethylglyoxime
95-45-4 ≥97.0%
25g
¥118元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BDG0428-500g
Dimethylglyoxime
95-45-4 ≥97.0%
500g
¥1220元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
DD8022-100g
Dimethylglyoxime
95-45-4 ≥98%
100g
¥260元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
DD8022-25g
Dimethylglyoxime
95-45-4 ≥98%
25g
¥90元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
DD8022-500g
Dimethylglyoxime
95-45-4 ≥98%
500g
¥950元 2023-09-15
BAI LING WEI Technology Co., Ltd.
125830-100G
Dimethylglyoxime, 99%
95-45-4 99%
100G
¥ 309 2022-04-26
BAI LING WEI Technology Co., Ltd.
125830-500G
Dimethylglyoxime, 99%
95-45-4 99%
500G
¥ 1234 2022-04-26
TRC
D477978-5g
Dimethylglyoxime
95-45-4
5g
$52.00 2023-05-18
TRC
D477978-25g
Dimethylglyoxime
95-45-4
25g
$64.00 2023-05-18

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (95-45-4) belongs is as follows:
Market category Market size Growth rate(CAGR) Main driving factors
Global Chelating Agents & Analytical Reagents Market —— —— Growth in environmental testing and water treatment industries.
Increasing demand from mining and metallurgy for metal analysis.
Organic Fine Chemicals Market —— —— Expansion of pharmaceutical and agrochemical R&D.
Technological advancements in synthetic chemistry.
Nickel & Palladium Analysis Reagents Segment —— —— Stringent regulations on nickel content in alloys and consumer products.
Growth in catalytic converter recycling and precious metal recovery.
Dimethylglyoxime Market (Estimated) —— —— Its irreplaceable role as a standard method for nickel assay.
Steady demand from educational and research laboratories.

Applications & Uses of Dimethylglyoxime

Analytical Chemistry & Metallurgy (Primary Application)
Analytical Chemistry & Metallurgy (Primary Application)
Used as a highly specific gravimetric and spectrophotometric reagent for the quantitative determination of nickel. It forms an insoluble, bright red nickel dimethylglyoxime complex, allowing for precise measurement in ores, alloys, steels, and plating solutions.
Employed in spot tests and qualitative analysis to detect the presence of nickel and palladium ions. The vivid color change provides a simple and reliable identification method in field testing and laboratory screening.
Essential in standard testing methods (e.g., ASTM, ISO) for nickel content in various materials, ensuring compliance with industry specifications and regulatory limits for product quality and safety.
Environmental Monitoring & Water Treatment
Environmental Monitoring & Water Treatment
Applied in testing water and soil samples for nickel contamination. Its sensitivity allows for monitoring industrial effluent and assessing environmental impact, supporting compliance with environmental protection regulations.
Used in research to study the speciation and mobility of nickel in the environment. The chelating property helps in understanding metal bioavailability and designing remediation strategies.
Sometimes incorporated into sensor materials or test kits for on-site detection of nickel, providing a rapid screening tool for environmental inspectors and field technicians.
Organic Synthesis & Catalysis
Organic Synthesis & Catalysis
Serves as a ligand or precursor in the synthesis of coordination complexes and organometallic compounds. Its bidentate structure allows it to stabilize various metal centers for catalytic applications.
Used in the preparation of other oxime derivatives and as a protecting group or intermediate in multi-step synthetic pathways for pharmaceuticals and fine chemicals.
Acts as a catalyst or co-catalyst in certain organic reactions, such as oxidations, due to its ability to modulate metal reactivity and selectivity.

95-45-4 (Dimethylglyoxime) Related Products

Dimethylglyoxime Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics
Production End
Major production is concentrated in Asia, particularly China and India, where large-scale chemical manufacturing capabilities and cost advantages exist.
Several specialized fine chemical companies in Europe and North America produce high-purity grades for analytical and research markets, focusing on quality and consistency.
Production capacity is linked to the availability of raw materials like hydroxylamine, with regions having integrated chemical parks holding an advantage.
Consumption End
High consumption in industrialized regions with strong metallurgical, automotive (alloy production), and chemical sectors, such as North America, Europe, and East Asia.
Growing demand in developing regions like Southeast Asia and Latin America due to expanding industrial base and increasing environmental monitoring requirements.
Steady, consistent demand from global academic, government, and industrial R&D laboratories for routine analytical procedures and research.
European Market
Characterized by stringent REACH regulations, driving demand for high-purity, well-documented reagents from certified suppliers for compliance in manufacturing and testing.
Strong demand from the automotive and aerospace industries for nickel analysis in high-performance alloys and from environmental agencies for monitoring.
Market is mature with established distribution channels. Prices are generally higher due to regulatory compliance costs and a focus on premium quality products.
Asia-Pacific Market
The largest and fastest-growing production base, with China being a key exporter of both technical and reagent grades, influencing global price levels.
Rapidly increasing domestic consumption driven by massive industrialization, infrastructure development, and growing environmental awareness, particularly in China and India.
Market is price-sensitive with intense competition among local manufacturers. Quality can vary significantly, making supplier verification critical for importers.

Safety and regulatory requirements

Hazard classification
CasNo 95-45-4 is classified as a combustible solid and may be harmful if ingested or inhaled.
Health Hazard: May cause irritation to the respiratory system, skin, and eyes upon exposure. Prolonged or repeated exposure should be avoided. Ingestion is harmful.
Fire Hazard: The substance is a combustible solid. It can form combustible dust concentrations in air. Fine dust may present an explosion hazard when mixed with air.
Environmental Hazard: Information on specific ecotoxicity is limited. As an organic compound, it should not be released into the environment. Proper disposal is required.
Storage and transportation requirements
Storage conditions: Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames. Keep container tightly closed. Protect from light to prevent degradation. Store separately from strong oxidizers.
Transportation classification: Typically not classified as a dangerous good for transport in small quantities under most regulations (e.g., limited quantity). For larger quantities, consult specific regulations (e.g., UN proper shipping name may apply as 'ENVIRONMENTALLY HAZARDOUS SUBSTANCE, SOLID, N.O.S.').
Packaging requirements: Use tightly sealed containers such as glass bottles, plastic jars, or fiber drums lined with polyethylene. Packaging must be robust to prevent breakage and leakage during handling and transport.
Identification requirements: Containers must be clearly labeled with the product name (Dimethylglyoxime), CAS number (95-45-4), hazard symbols (if applicable, e.g., exclamation mark for health hazard), and appropriate hazard statements (e.g., 'Harmful if swallowed').

Supply chain risk assessment

Geographic Concentration Risk
High concentration of production in Asia, particularly China, creates vulnerability to regional disruptions such as trade policies, port closures, or local environmental shutdowns.
Dependence on a few key raw material (hydroxylamine) producers can lead to supply bottlenecks if their operations are interrupted, affecting dimethylglyoxime availability.
Compliance Risk
Evolving global chemical regulations (e.g., REACH, TSCA) may impose new registration, testing, or usage restrictions, increasing compliance costs and potentially limiting suppliers.
Inconsistent quality documentation or safety data sheets (SDS) from some suppliers, especially in less regulated markets, poses risks for importers and end-users in regulated regions.
Technical Risk
Low technical risk for standard grades as production is well-established. Risk is higher for ultra-high-purity or custom-modified grades requiring specialized synthesis or purification.
Potential for substitution by alternative analytical techniques (e.g., ICP-MS) in the long term, though dimethylglyoxime's simplicity and low cost ensure its continued use in many applications.
Market Risk
Demand is relatively stable but tied to cyclical industries like metallurgy and automotive; economic downturns in these sectors can reduce order volumes.
Price volatility of key petrochemical-derived raw materials can lead to unpredictable cost fluctuations for the final product, affecting procurement budgets.

Procurement Suggestions and Strategies

Supplier selection strategy
Top Choice: ——
Prioritize globally recognized chemical distributors or manufacturers with a strong reputation in analytical reagents, such as Sigma-Aldrich (Merck), Thermo Fisher, or TCI. These suppliers provide guaranteed high purity (e.g., ACS reagent grade), comprehensive and compliant documentation (CoA, SDS), and reliable global logistics. They are ideal for critical analytical applications, R&D, and regions with strict regulatory requirements, ensuring consistency, traceability, and technical support despite a higher price point.

Alternative Solution: ——
Consider established fine chemical manufacturers, particularly in India or reputable Chinese companies with international certifications (e.g., ISO, GMP). Companies like Alfa Aesar (part of Thermo Fisher) or well-reviewed suppliers on B2B platforms can offer a good balance between cost and quality. They often supply both reagent and technical grades suitable for industrial applications. Verify their quality control processes, export experience, and ability to provide proper documentation to mitigate compliance risks.

Cost Optimization: ——
For large-volume, non-critical industrial uses (e.g., bulk metallurgical testing), sourcing directly from cost-competitive manufacturers in China via verified B2B channels can offer significant savings. Conduct rigorous due diligence: request samples for in-house testing, verify business licenses and production capacity, and insist on clear specifications and basic safety data. This strategy carries higher risk regarding consistency and logistics but is viable for price-sensitive procurement with robust quality inspection upon receipt.

Procurement execution suggestions
Pre-Procurement Preparation:
Clearly define required specifications: purity grade (e.g., ≥99% for analysis, technical grade for bulk use), physical form (crystalline powder), and packaging size.
Research and shortlist 3-5 potential suppliers based on reputation, certifications, customer reviews, and geographical suitability for logistics.
Prepare a detailed Request for Quotation (RFQ) including specs, required quantity, delivery terms (Incoterms), and needed documentation (CoA, SDS, MSDS).

Supplier Evaluation & Order Placement:
Evaluate quotes holistically: compare not just price per kg but also total landed cost, payment terms, lead time, and supplier responsiveness.
For new suppliers, request product samples to perform quality verification tests (e.g., melting point, assay for nickel complex formation) before placing a large order.
Formalize the order with a clear purchase agreement specifying product specs, delivery schedule, quality acceptance criteria, and responsibilities for non-compliance.

Logistics & Receipt Inspection:
Confirm shipping classification and ensure the supplier uses appropriate packaging and labeling compliant with international transport regulations.
Track shipment and coordinate with customs broker if importing, ensuring all necessary chemical import declarations and permits are in order.
Upon receipt, immediately inspect packaging for damage, verify labels against order, and conduct a quick quality check (appearance, weight) before signing acceptance.

Conclusion

Procuring Dimethylglyoxime (95-45-4) requires a strategy that balances quality, cost, and supply chain reliability. For critical analytical applications, partnering with top-tier global reagent suppliers is paramount to ensure data integrity and regulatory compliance. For larger-scale industrial use, reputable fine chemical manufacturers, especially in Asia, offer a viable cost-effective alternative, provided thorough supplier vetting and quality inspection are implemented. The supply chain faces moderate risks from geographic concentration and raw material volatility, making diversification of sources and maintaining safety stock prudent. Understanding the specific application's purity requirements is the first step in selecting the appropriate supplier tier. Ultimately, a successful procurement strategy hinges on clear specification, diligent supplier evaluation, and proactive management of logistics and compliance documentation.

Key points:
  • Align supplier choice with application criticality: use premium global distributors for analytical precision and certified manufacturers for cost-effective bulk industrial grades.
  • Conduct rigorous pre-qualification of suppliers, especially for direct sourcing, including sample testing and verification of quality management certifications.
  • Factor in total landed cost, including logistics, duties, and potential quality control costs, not just the unit price from the supplier.
  • Maintain awareness of supply chain risks by considering multi-sourcing options for key grades and staying informed about regulatory changes in key producing and consuming regions.